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Prothipendyl hydrochloride

monohydrate

Cat. No.: B6596072 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Prothipendyl
Hydrochloride Monohydrate

Introduction
Prothipendyl hydrochloride monohydrate is an azaphenothiazine derivative recognized for

its neuroleptic, anxiolytic, antiemetic, and antihistaminic properties.[1][2][3] It is utilized in

research for its effects on psychomotor agitation, sleep disorders, and anxiety.[4] This technical

guide provides a comprehensive overview of its chemical and physical properties, experimental

protocols for its characterization, and its mechanism of action, intended for researchers,

scientists, and professionals in drug development.

Chemical Properties
Prothipendyl hydrochloride monohydrate is the monohydrate hydrochloride salt of

Prothipendyl.[1] It is structurally related to other phenothiazines but is distinguished by the

presence of a nitrogen atom in one of the tricyclic rings, classifying it as an azaphenothiazine.

[3]
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Property Value Reference

IUPAC Name

N,N-dimethyl-3-pyrido[3,2-b][1]

[5]benzothiazin-10-ylpropan-1-

amine;hydrate;hydrochloride

[6]

Molecular Formula C16H19N3S·HCl·H2O [1]

Molecular Weight 339.88 g/mol [1][6]

CAS Number 70145-94-7 [1][6]

Chemical Structure
An azaphenothiazine

derivative
[1]

Reactivity
Undergoes oxidation to its

sulfoxide form.[1]
[1]

Physical Properties
The physical characteristics of Prothipendyl hydrochloride monohydrate are crucial for its

formulation and stability.

Property Value Reference

Appearance

Pastel yellow to greenish-

yellow, odorless, crystalline

powder

[1]

Melting Point
108 °C (for the anhydrous

hydrochloride form)
[7]

Solubility
Soluble in DMSO and

Methanol
[8]

Stability

Sensitive to light and oxidative

degradation.[1] Stable in

solutions prepared with 0.01

mol/L sulfuric acid.[1]

[1]

Storage Store at 2°C to 8°C. [1][7]
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Mechanism of Action
Prothipendyl hydrochloride exerts its pharmacological effects through a multi-receptor

antagonist mechanism.[1][2] Its primary activity involves the antagonism of histamine H1 and

dopamine D2 receptors.[1][2][5] Additionally, it exhibits moderate anticholinergic effects by

blocking acetylcholine receptors and modulates the serotonergic system.[1][2][5] The

antagonism of H1 receptors is linked to its sedative effects, while the blockade of D2 receptors

contributes to its neuroleptic properties.[2][5] Prothipendyl is also a substrate for several

cytochrome P450 isozymes, including CYP1A2, CYP2D6, CYP2C19, and CYP3A4.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

